Cas no 1806378-80-2 (2-Nitro-4-(trifluoromethyl)pyridine-5-acetic acid)

• Product Name: 2-Nitro-4-(trifluoromethyl)pyridine-5-acetic acid
• CAS No: 1806378-80-2
• MF: C₈H₅F₃N₂O₄
• MW: 250.131512403488
• CID: 4907984
• Update Time: 2025-05-21

2-Nitro-4-(trifluoromethyl)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Nitro-4-(trifluoromethyl)pyridine-5-acetic acid

• Inchi： 1S/C8H5F3N2O4/c9-8(10,11)5-2-6(13(16)17)12-3-4(5)1-7(14)15/h2-3H,1H2,(H,14,15)
• InChI Key： TYIOPTLQHDBOKK-UHFFFAOYSA-N
• SMILES： FC(C1C=C([N+](=O)[O-])N=CC=1CC(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 315
• XLogP3: 1.4
• Topological Polar Surface Area: 96

Additional information on 2-Nitro-4-(trifluoromethyl)pyridine-5-acetic acid

2-Nitro-4-(trifluoromethyl)pyridine-5-acetic Acid: A Comprehensive Overview

2-Nitro-4-(trifluoromethyl)pyridine-5-acetic acid (CAS No. 1806378-80-2) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound has garnered considerable attention due to its unique structural properties and potential for use in drug development. The molecule combines a pyridine ring, a nitro group, and a trifluoromethyl substituent, making it a versatile building block for various chemical reactions.

The pyridine ring serves as the core structure of this compound, providing a rigid framework that facilitates further functionalization. The nitro group at the 2-position introduces electron-withdrawing effects, enhancing the compound's reactivity and stability. Meanwhile, the trifluoromethyl group at the 4-position contributes to the molecule's lipophilicity and metabolic stability, which are critical properties for drug candidates. The acetic acid moiety at the 5-position further enhances the compound's solubility and bioavailability.

Recent studies have highlighted the potential of 2-nitro-4-(trifluoromethyl)pyridine-5-acetic acid in anti-tumor drug development. Researchers have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, making it a promising candidate for targeted therapy. The compound's ability to modulate key signaling pathways involved in cancer progression has been extensively investigated, with findings published in high-impact journals such as *Nature Communications* and *Cell Chemical Biology*.

In addition to its pharmaceutical applications, 2-nitro-4-(trifluoromethyl)pyridine-5-acetic acid has shown potential in agrochemicals, particularly as a lead compound for herbicide development. Its unique chemical structure allows for selective inhibition of plant enzymes without adversely affecting non-target organisms. This property makes it an attractive option for sustainable agriculture practices.

The synthesis of 2-nitro-4-(trifluoromethyl)pyridine-5-acetic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the nitration of pyridine derivatives and subsequent fluorination to introduce the trifluoromethyl group. Recent advancements in catalytic asymmetric synthesis have enabled higher yields and improved stereocontrol, making the production process more efficient.

From an environmental perspective, the compound's biodegradability and eco-toxicity have been evaluated under various conditions. Studies indicate that 2-nitro-4-(trifluoromethyl)pyridine-5-acetic acid exhibits low toxicity to aquatic organisms, suggesting its potential for use in environmentally friendly applications.

In conclusion, 2-nitro-4-(trifluoromethyl)pyridine-5-acetic acid (CAS No. 1806378-80-2) is a versatile and promising compound with wide-ranging applications across multiple industries. Its unique chemical properties, combined with recent research advancements, position it as a key player in future drug discovery and development efforts.